Cas no 717092-78-9 (Benzenethiol,2-(aminomethyl)-5-fluoro-)

• Product Name: Benzenethiol,2-(aminomethyl)-5-fluoro-
• CAS No: 717092-78-9
• MF: C₇H₈FNS
• MW: 157.208523750305
• CID: 558194
• PubChem ID: 45090639
• Update Time: 2025-04-19

Benzenethiol,2-(aminomethyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-(aminomethyl)-5-fluoro-
• Benzenethiol, 2-(aminomethyl)-5-fluoro- (9CI)
• 2-(aminomethyl)-5-fluorobenzenethiol
• DTXSID10666676
• 717092-78-9
• 2-(Aminomethyl)-5-fluorobenzene-1-thiol

• Inchi： 1S/C7H8FNS/c8-6-2-1-5(4-9)7(10)3-6/h1-3,10H,4,9H2
• InChI Key： NPCODDYTBZZKTE-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1CN)F

Computed Properties

• Exact Mass: 157.03624
• Monoisotopic Mass: 157.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 1

Experimental Properties

• PSA: 26.02